Cas no 124663-08-7 (1-(3H-Benzoimidazol-5-yl)-2-bromoethanone)

1-(3H-Benzoimidazol-5-yl)-2-bromoethanone structure
124663-08-7 structure
Product Name:1-(3H-Benzoimidazol-5-yl)-2-bromoethanone
CAS No:124663-08-7
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD29918645
CID:4691044
PubChem ID:15617721
Update Time:2024-03-01

1-(3H-Benzoimidazol-5-yl)-2-bromoethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3H-Benzoimidazol-5-yl)-2-bromoethanone
    • 1-(3H-Benzoimidazol-5-yl)-2-bromo-ethanone
    • MDL： MFCD29918645
    • Inchi： 1S/C9H7BrN2O/c10-4-9(13)6-1-2-7-8(3-6)12-5-11-7/h1-3,5H,4H2,(H,11,12)
    • InChI Key： HBMCWXQHVRXQTB-UHFFFAOYSA-N
    • SMILES： BrCC(C1C=CC2=C(C=1)NC=N2)=O

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.8

1-(3H-Benzoimidazol-5-yl)-2-bromoethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB470235-1 g
1-(3H-Benzoimidazol-5-yl)-2-bromo-ethanone
 124663-08-7
1g
 €850.90 2023-04-21
abcr
AB470235-1g
1-(3H-Benzoimidazol-5-yl)-2-bromo-ethanone; .
 124663-08-7
1g
 €850.90 2025-03-19

1-(3H-Benzoimidazol-5-yl)-2-bromoethanone Suppliers

Amadis Chemical Company Limited
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(CAS:124663-08-7)1-(3H-Benzoimidazol-5-yl)-2-bromoethanone
Order Number:A1112564
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:02
Price ($):504.0
Email:sales@amadischem.com

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124663-08-7 (1-(3H-Benzoimidazol-5-yl)-2-bromoethanone) Related Products

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Amadis Chemical Company Limited
(CAS:124663-08-7)1-(3H-Benzoimidazol-5-yl)-2-bromoethanone
A1112564
Purity:99%
Quantity:1g
Price ($):504.0
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